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Properties and Mechanism of Action

The core functionality of domiphen bromide stems from its structure as a quaternary ammonium

compound, which confers both surfactant and antimicrobial characteristics.

Physicochemical Properties: Domiphen bromide typically appears as a white to off-white

crystalline powder with a mild characteristic odor and a bitter taste [1] [2]. It has a melting point of
112-113 °C [1] (also reported as 117-119 °C [3] [2]). It is highly soluble in water (100 g/100 mL),

ethanol, and chloroform [1]. Its molecular formula is C₂₂H₄₀BrNO, and it has a molecular weight of
414.46 g/mol [4] [1].

Mechanism of Action as an Antimicrobial: The molecule features a positively charged nitrogen
center that is electrostatically attracted to the negatively charged components of microbial cell

membranes, such as phospholipids and proteins [4] [5]. This interaction leads to the integration of
domiphen bromide into the lipid bilayer, increasing membrane permeability. The subsequent

leakage of essential cellular contents like ions and nucleotides disrupts osmotic balance and
homeostasis, leading to cell lysis and death [4] [5]. Additionally, domiphen bromide can denature

critical microbial proteins and enzymes, further disabling cellular functions [5].
Surfactant Properties: As a cationic surfactant, domiphen bromide reduces surface tension. The

surface tension of its aqueous solutions decreases with dilution, ranging from 26.75 dynes/cm for a
10% solution to 22.08 dynes/cm for a 0.1% solution [1]. This property makes it useful for solubilizing

hydrophobic compounds and stabilizing emulsions in biochemical assays [4].

The following diagram summarizes the antimicrobial mechanism of action of domiphen bromide.
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Diagram of Domiphen Bromide's Antimicrobial Mechanism

Structured Technical Data

The table below consolidates key quantitative data on domiphen bromide for easy reference.
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Property Details Source

CAS Registry Number 538-71-6 [4] [1]

Molecular Formula C₂₂H₄₀BrNO [4] [1]

Molecular Weight 414.46 g/mol [4] [1]

Melting Point 112-113 °C (also reported 117-119 °C) [1] [3] [2]

Solubility in Water 100 g/100 mL [1]

Acute Toxicity (LD₅₀, rat, IV) 18 mg/kg [2]

Surface Tension (10% soln.) 26.75 dynes/cm [1]

Surface Tension (0.1% soln.) 22.08 dynes/cm [1]

Analytical Methods and Stability

Robust analytical methods are crucial for quality control. A recent reversed-phase HPLC (RP-HPLC) method

has been developed and validated for domiphen bromide quantification.

Chromatographic Conditions: The method uses an Inertsil ODS-3 C18 column with a mobile

phase of acetonitrile and 0.0116 M perchloric acid in a 70:30 (v/v) ratio. The flow rate is 2.0
mL/min, detection is at 275 nm, and the column temperature is maintained at 25°C [6].

Method Performance: The method shows excellent linearity in the 1.132–1000 µg/mL range. It is
highly sensitive, with a limit of detection (LOD) of 0.373 µg/mL and a limit of quantification (LOQ) of

1.132 µg/mL. It is also precise (RSD < 2%) and accurate (98.8-99.76% recovery) [6].
Stability and Degradation: Forced degradation studies reveal that domiphen bromide is most

susceptible to basic hydrolysis (26.72% degradation), followed by acid hydrolysis (18.45%) and
oxidative stress (15.23%). It remains stable under thermal stress and in acidic conditions [7] [6] [8].

The method successfully separates the drug from its degradation products, confirming its stability-
indicating capability [6].

The experimental workflow for this analytical method is outlined below.
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Mobile Phase Preparation:
Acetonitrile & 0.0116 M Perchloric Acid

(70:30, v/v)

Chromatographic Separation:
Column: Inertsil ODS-3 (C18)

Flow Rate: 2.0 mL/min, Temp: 25°C

Sample Preparation:
Diluent: Ethanol & Water (1:1, v/v)
Filter through 0.45 µm membrane

Detection & Analysis:
Wavelength: 275 nm

Validation Parameters:
Linearity, Precision, Accuracy,

Robustness, Specificity
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RP-HPLC Workflow for Domiphen Bromide Analysis

Research and Application Insights

Domiphen bromide's properties enable diverse research and potential therapeutic applications.

Antimicrobial and Synergistic Applications: It is used as a disinfectant and preservative in

laboratory settings [4]. A significant finding is its synergy with other agents. For instance, combining
domiphen bromide with miconazole proves fungicidal against Candida biofilms by generating

excess reactive oxygen species [4]. Similarly, it can restore the efficacy of colistin against colistin-
resistant Gram-negative bacteria [4].

Other Research Applications: Beyond antimicrobial uses, domiphen bromide has been identified
as an inhibitor of the HERG potassium channel, which is important for cardiac safety pharmacology

[4]. It also shows promise as an antiplasmodial agent by inhibiting the apicoplastidic methyl
erythritol phosphate (MEP) pathway in Plasmodium parasites [4].
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Toxicological and Safety Considerations: Domiphen bromide is for research use only and is not

intended for human therapeutic use [4] [3]. It has demonstrated proarrhythmic effects in preclinical
models, linked to its inhibition of hERG potassium channels [4]. Toxicological data indicates an

intraperitoneal LD₅₀ of 40 mg/kg in rats [2].

Conclusion

Domiphen bromide is a versatile quaternary ammonium compound with potent cationic surfactant and

broad-spectrum antimicrobial properties. Its mechanism of action, centered on disrupting microbial

membrane integrity, makes it a valuable tool for research. The development of robust, stability-indicating

analytical methods ensures reliable quantification and quality control. Emerging research on its synergistic

effects with other antimicrobials opens promising avenues for combating resistant infections.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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bromide-cationic-surfactant-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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